Cas no 2228918-70-3 (1-1-(6-methylpyridin-3-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(6-methylpyridin-3-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2228918-70-3
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 6040704
• PubChem ID: 165654587
• Update Time: 2025-05-22

1-1-(6-methylpyridin-3-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(6-methylpyridin-3-yl)cyclopropylcyclopropan-1-amine
• 2228918-70-3
• EN300-1757300
• 1-[1-(6-methylpyridin-3-yl)cyclopropyl]cyclopropan-1-amine

• Inchi： 1S/C12H16N2/c1-9-2-3-10(8-14-9)11(4-5-11)12(13)6-7-12/h2-3,8H,4-7,13H2,1H3
• InChI Key： VWTOVBAJXDXMTN-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1(C2C=NC(C)=CC=2)CC1

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-1-(6-methylpyridin-3-yl)cyclopropylcyclopropan-1-amine

Compound CAS No. 2228918-70-3: 1-(6-methylpyridin-3-yl)cyclopropylcyclopropan-1-amine

The compound with CAS No. 2228918-70-3, known as 1-(6-methylpyridin-3-yl)cyclopropylcyclopropan-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropyl group with a pyridine ring substituted at the 6-methyl position. The cyclopropane ring is further attached to an amine group, making this molecule a versatile candidate for various applications.

Recent studies have highlighted the potential of 1-(6-methylpyridin-3-yl)cyclopropylcyclopropan-1-amine in drug discovery. Its cyclopropyl group is known to confer rigidity and stability to the molecule, which can enhance its binding affinity to target proteins. This property makes it an attractive lead compound for developing novel therapeutics. Researchers have explored its activity against various enzymes and receptors, demonstrating promising results in inhibiting key targets associated with diseases such as cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the 6-methylpyridine derivative. Advanced methodologies, including palladium-catalyzed cross-coupling reactions and ring-closing metathesis, have been employed to construct the cyclopropyl group efficiently. These techniques not only ensure high yields but also allow for precise control over the stereochemistry of the molecule, which is critical for optimizing its pharmacological properties.

In terms of pharmacokinetics, 1-(6-methylpyridin-3-yl)cyclopropylcyclopropan-1-amine has shown favorable absorption and bioavailability profiles in preclinical studies. Its ability to penetrate cellular membranes effectively suggests that it could be a potent candidate for targeted drug delivery systems. Furthermore, preliminary toxicity studies indicate that this compound exhibits low toxicity at therapeutic concentrations, making it a safer option for further development.

The structural uniqueness of this compound also extends to its electronic properties, which have been studied using computational chemistry techniques such as density functional theory (DFT). These studies reveal that the cyclopropyl group significantly influences the molecule's electronic distribution, enhancing its reactivity towards electrophilic and nucleophilic species. This insight has paved the way for exploring its applications in organic synthesis as a versatile building block.

Recent advancements in medicinal chemistry have also focused on modifying the substituents on the 6-methylpyridine ring to optimize the compound's pharmacodynamic properties. For instance, introducing electron-withdrawing groups has been shown to enhance its inhibitory activity against certain kinases, while electron-donating groups improve its solubility and permeability. These findings underscore the importance of rational drug design in maximizing the therapeutic potential of this compound.

In conclusion, 1-(6-methylpyridin-3-yl)cyclopropylcyclopropan-1-amines represent a promising class of molecules with diverse applications in drug discovery and organic synthesis. Their unique structure, coupled with favorable pharmacokinetic profiles and versatile reactivity, positions them as valuable tools for advancing modern medicine and materials science.